Cas no 32863-30-2 (4-(Bromomethyl)benzoC1,2,5oxadiazole)

• Product Name: 4-(Bromomethyl)benzoC1,2,5oxadiazole
• CAS No: 32863-30-2
• MF: C₇H₅BrN₂O
• MW: 213.031400442123
• MDL: MFCD00515010
• CID: 293897
• PubChem ID: 2795214
• Update Time: 2025-05-20

4-(Bromomethyl)benzoC1,2,5oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole,4-(bromomethyl)-
• 4-(Bromomethyl)-2,1,3-benzoxadiazole
• 4-(BROMOMETHYL)BENZO[C][1,2,5]OXADIAZOLE
• 4-bromomethyl-benzo[1,2,5]oxadiazole
• 5-bromomethylbenz[1,2,5]oxadiazole
• Benzofurazan,4-(bromomethyl)-(8CI)
• MFCD00515010
• FT-0713616
• BROMODIETHYLALUMINUM
• O11082
• 32863-30-2
• SCHEMBL4613141
• A857545
• 4-(bromomethyl)-2,1,3-benzoxadiazole, AldrichCPR
• AM85727
• J-513661
• Not available;4-(Bromomethyl)benzo[c][1,2,5]oxadiazole
• AS-50150
• DTXSID40383586
• AKOS027380752
• EN300-85132
• DB-026136
• 4-(Bromomethyl)benzoC1,2,5oxadiazole

• MDL： MFCD00515010
• Inchi： 1S/C7H5BrN2O/c8-4-5-2-1-3-6-7(5)10-11-9-6/h1-3H,4H2
• InChI Key： OFUZQEBZOGPUBJ-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2C1=NON=2

Computed Properties

• Exact Mass: 211.95900
• Monoisotopic Mass: 211.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.742
• Melting Point: 81 ºC
• Boiling Point: 283.5 ºC
• Flash Point: 125.3 ºC
• Refractive Index: 1.661
• PSA: 38.92000
• LogP: 2.11770

4-(Bromomethyl)benzoC1,2,5oxadiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles

Additional information on 4-(Bromomethyl)benzoC1,2,5oxadiazole

4-(Bromomethyl)benzo[c][1,2,5]oxadiazole (CAS 32863-30-2): A Versatile Building Block in Organic Synthesis

4-(Bromomethyl)benzo[c][1,2,5]oxadiazole (CAS 32863-30-2) is a highly valuable heterocyclic compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This benzoxadiazole derivative serves as a crucial building block for the synthesis of various biologically active molecules, fluorescent probes, and advanced materials. The presence of both the bromomethyl functional group and the benzo[c][1,2,5]oxadiazole core makes this compound particularly useful for diverse chemical transformations.

The growing interest in heterocyclic compounds like 4-(Bromomethyl)benzo[c][1,2,5]oxadiazole stems from their wide applications in medicinal chemistry and material science. Researchers frequently search for "benzoxadiazole synthesis", "CAS 32863-30-2 applications", and "bromomethyl heterocycle reactions" - reflecting the compound's importance in contemporary research. Its unique structure combines the electron-deficient nature of the oxadiazole ring with the reactivity of the bromomethyl group, enabling numerous synthetic possibilities.

From a chemical perspective, 4-(Bromomethyl)benzo[c][1,2,5]oxadiazole demonstrates remarkable stability while maintaining good reactivity. The benzo[c][1,2,5]oxadiazole moiety (also known as benzofurazan) is particularly interesting due to its fluorescent properties, making derivatives of this compound valuable as molecular probes and bioimaging agents. Recent studies have focused on its potential in developing new fluorescent sensors for biological applications, addressing the current research trend toward non-invasive diagnostic tools.

The synthetic utility of CAS 32863-30-2 lies primarily in its bromomethyl group, which serves as an excellent leaving group in nucleophilic substitution reactions. This characteristic makes it a preferred starting material for preparing various benzoxadiazole derivatives through reactions with amines, thiols, and other nucleophiles. The compound's versatility answers many researchers' questions about "how to functionalize benzoxadiazole cores" and "methods for benzoxadiazole modification".

In pharmaceutical research, 4-(Bromomethyl)benzo[c][1,2,5]oxadiazole has emerged as a key intermediate for drug discovery. The benzoxadiazole scaffold appears in several pharmacologically active compounds, particularly those targeting neurological disorders and inflammatory conditions. This aligns with current healthcare trends focusing on central nervous system therapeutics and anti-inflammatory drugs. The compound's ability to serve as a precursor for various bioactive molecules explains why searches for "benzoxadiazole in drug design" have increased significantly in recent years.

Material scientists have also explored applications of 4-(Bromomethyl)benzo[c][1,2,5]oxadiazole in developing advanced materials. Its incorporation into polymers and small molecules can impart unique electronic and optical properties, making it valuable for organic electronics and optoelectronic devices. This addresses the growing demand for "heterocyclic compounds for organic semiconductors" - a hot topic in materials science research focused on sustainable electronics.

From a commercial perspective, the global market for benzoxadiazole derivatives including CAS 32863-30-2 has shown steady growth, driven by increasing research activities in both academic and industrial settings. Suppliers often highlight its high purity and consistent quality as critical factors for researchers working on sensitive applications. The compound's stability under various conditions makes it suitable for long-term storage and international shipping, answering common logistical questions from the research community.

Safety considerations for handling 4-(Bromomethyl)benzo[c][1,2,5]oxadiazole follow standard laboratory protocols for brominated compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment is recommended during manipulation. This practical information responds to frequent searches about "safe handling of bromomethyl compounds" and "benzoxadiazole storage conditions".

Future research directions for 4-(Bromomethyl)benzo[c][1,2,5]oxadiazole (CAS 32863-30-2) likely include expanded applications in bioconjugation chemistry and click chemistry approaches. The compound's potential in developing targeted drug delivery systems and theranostic agents (combining therapy and diagnosis) represents an exciting frontier that aligns with current biomedical research trends. These emerging applications answer the scientific community's growing interest in "multifunctional heterocyclic compounds" and "smart biomaterials".

In conclusion, 4-(Bromomethyl)benzo[c][1,2,5]oxadiazole stands as a remarkably versatile compound with broad applications across chemistry, pharmaceuticals, and materials science. Its unique combination of structural features and reactivity continues to inspire innovative research, addressing many current scientific challenges and industry needs. As research into heterocyclic compounds advances, the importance of this benzoxadiazole derivative is expected to grow further, solidifying its position as a valuable tool in modern chemical synthesis and drug development.